Cas no 1552836-56-2 (Methyl 2-(3-aminothietan-3-yl)acetate)

Methyl 2-(3-aminothietan-3-yl)acetate is a versatile heterocyclic compound featuring both an amine and ester functional group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thietane ring contributes to its unique reactivity, while the ester group allows for further derivatization. Its structural properties enable use in the development of bioactive molecules, particularly in medicinal chemistry for the design of novel therapeutics. The compound’s balanced polarity and stability under controlled conditions enhance its utility in multi-step synthetic routes. Its well-defined reactivity profile ensures consistent performance in nucleophilic and condensation reactions, offering synthetic flexibility for researchers.

Methyl 2-(3-aminothietan-3-yl)acetate structure

1552836-56-2 structure

Product Name:Methyl 2-(3-aminothietan-3-yl)acetate

CAS No:1552836-56-2

MF:C₆H₁₁NO₂S

MW:161.22204041481

CID:5744753

PubChem ID:83905365

Update Time:2025-10-11

Methyl 2-(3-aminothietan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- CFRQZFMBWGDZTG-UHFFFAOYSA-N
- methyl2-(3-aminothietan-3-yl)acetate
- EN300-1285991
- methyl 2-(3-aminothietan-3-yl)acetate
- CMC83656
- SCHEMBL15774809
- 1552836-56-2
- 3-Thietaneacetic acid, 3-amino-, methyl ester
- Methyl 2-(3-aminothietan-3-yl)acetate
- Inchi： 1S/C6H11NO2S/c1-9-5(8)2-6(7)3-10-4-6/h2-4,7H2,1H3
- InChI Key： CFRQZFMBWGDZTG-UHFFFAOYSA-N
- SMILES： S1CC(CC(=O)OC)(C1)N

Computed Properties

Exact Mass: 161.05104977g/mol
Monoisotopic Mass: 161.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 77.6Å²

Experimental Properties

Density: 1.202±0.06 g/cm3(Predicted)
Boiling Point: 235.1±25.0 °C(Predicted)
pka: 5.36±0.20(Predicted)

Methyl 2-(3-aminothietan-3-yl)acetate Pricemore >>

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